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Compound of Interest

Compound Name: 2-Bromo-5-fluorotoluene

Cat. No.: B1266450

An In-depth Technical Guide to 2-Bromo-5-
fluorotoluene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Bromo-5-fluorotoluene, a key intermediate in various synthetic applications.
The information is curated for researchers, scientists, and professionals in the field of drug
development and fine chemical synthesis.

Chemical Identity and Physical Properties

2-Bromo-5-fluorotoluene, with the CAS number 452-63-1, is a halogenated aromatic
compound.[1][2][3][4] It presents as a colorless to light yellow or light orange clear liquid.[1] Its
key physical and chemical properties are summarized in the tables below.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C7HeBrF [11[31[5]

Molecular Weight 189.02 g/mol [6]
Colorless to light yellow/orange

Appearance o [1]
clear liquid

Boiling Point 177 °C at 756 mmHg [4]

Melting Point -74 °C (lit.) [7]

Density 1.495 g/mL at 25 °C (lit.) [4]

Refractive Index n20/D 1.526 (lit.) [4]

Flash Point 45 °C (113 °F) - closed cup [4]

Solubility Difficult to mix with water. [8]

Table 2: Identifiers and Descriptors

Identifier Value Source(s)

CAS Number 452-63-1 [3][6]
1-bromo-4-fluoro-2-

IUPAC Name [6]
methylbenzene

1S/IC7H6BIF/c1-5-4-6(9)2-3-
InChl [9]
7(5)8/h2-4H,1H3

RJIPNVPITBYXBNB-
InChlKey [9]
UHFFFAOYSA-N

SMILES Cclcc(F)ccelBr 9]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-Bromo-5-
fluorotoluene. Key spectral information is available from various sources.
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'H NMR Spectrum: Available for structural elucidation.[9]
13C NMR Spectrum: Provides information on the carbon framework.

IR Spectrum: Infrared spectroscopy data is available, including FTIR and ATR-IR spectra,
which helps in identifying functional groups.[6]

Mass Spectrum: Electron ionization mass spectrometry data is available for determining the
molecular weight and fragmentation pattern.[4]

Raman Spectrum: Raman spectral data has also been reported.[6]

Chemical Properties and Reactivity

2-Bromo-5-fluorotoluene is a versatile intermediate in organic synthesis, primarily due to the
presence of the bromine and fluorine substituents on the aromatic ring.[1]

Its reactivity makes it a valuable building block in the synthesis of pharmaceuticals and
agrochemicals.[1] Key reactions involving 2-Bromo-5-fluorotoluene include:

Nucleophilic Aromatic Substitution: The electron-withdrawing nature of the fluorine and
bromine atoms activates the aromatic ring for nucleophilic attack.

Palladium-Catalyzed Cross-Coupling Reactions: The bromo-substituent readily participates
in various cross-coupling reactions, such as Suzuki and Buchwald-Hartwig couplings,
allowing for the formation of carbon-carbon and carbon-heteroatom bonds.[10]

Oxidation: The methyl group can be oxidized to a carboxylic acid. For instance, reaction with
potassium permanganate (KMnQOa4) in water under heating yields 2-Bromo-5-fluoro-benzoic
acid.[8][11]

The following diagram illustrates a common synthetic application of 2-Bromo-5-fluorotoluene.
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Synthetic Utility of 2-Bromo-5-fluorotoluene
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Oxidation of 2-Bromo-5-fluorotoluene

Experimental Protocols

Synthesis of 2-Bromo-5-fluorotoluene

A general procedure for the synthesis of 2-Bromo-5-fluorotoluene from toluene has been

reported.[12]
Materials:

¢ Toluene

¢ Boron trifluoride (TFB) based reagent (e.g., 2BrFsH~ * Ba2*)

e Freon R 113 (1,1,2-Trichloro-1,2,2-trifluoroethane)
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o Water

e 10% aqueous Sodium Nitrite (NaNO2) solution

e 30% aqueous Calcium Chloride (CaClz) solution
 Silica gel

e Hexane

o Ethyl acetate (EtOAC)

Procedure:

o Dissolve the starting aromatic compound (4 mmol) in Freon R 113 (4.1 mL) and cool the
solution to -25 °C.

e Slowly add the TFB reagent (2 mmol) to the solution with vigorous stirring.

* Remove the cooling bath and stir the reaction mixture at 45 °C for 5 hours.

 After the reaction is complete, treat the mixture with water and filter to remove the metal
fluoride precipitate.

o Treat the liquid phase with a 10% aqueous NaNO: solution to remove any trace amounts of
bromine.

o Subsequently, treat the liquid phase with a 30% aqueous CaCl:z solution to remove fluoride
anions.

o Separate the organic phase and remove the Freon R 113 by evaporation.

 Purify the resulting product by flash chromatography on silica gel, using a hexane:EtOAc
solvent mixture as the eluent.

The following diagram outlines the general workflow for the synthesis and purification of 2-
Bromo-5-fluorotoluene.
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Synthesis and Purification Workflow
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Synthesis and Purification Workflow
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Safety and Handling

2-Bromo-5-fluorotoluene is classified as a flammable liquid and vapor.[10] It causes skin and
serious eye irritation and may cause respiratory irritation.[10]

Hazard Statements:

H226: Flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Measures:

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

o Keep the container tightly closed.

e Use only outdoors or in a well-ventilated area.

o Wear protective gloves, protective clothing, eye protection, and face protection.

« If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water.

 Ifin eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

» Store in a well-ventilated place. Keep cool.

Applications

2-Bromo-5-fluorotoluene is a valuable intermediate in several fields:

e Pharmaceutical Synthesis: It serves as a crucial building block for the synthesis of various
pharmaceutical agents and novel drug candidates.[1]
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o Agrochemicals: It is used in the development of new crop protection agents.[7]

o Material Science: The compound is utilized in the development of advanced materials,
including polymers and coatings.[1]

» Organic Electronics: It plays a role in the production of organic semiconductors for flexible
electronic devices.[1]

Conclusion

2-Bromo-5-fluorotoluene is a versatile chemical intermediate with a well-defined set of
physical and chemical properties. Its reactivity makes it a valuable tool for synthetic chemists in
academia and industry, particularly in the fields of pharmaceuticals and materials science.
Proper handling and storage are essential due to its flammable and irritant nature. This guide
provides a foundational understanding of this compound for researchers and professionals
engaged in chemical synthesis and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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